Cas no 1016738-12-7 (2-propoxybenzene-1-carbothioamide)
1016738-12-7 structure
Product Name:2-propoxybenzene-1-carbothioamide
CAS No:1016738-12-7
MF:C10H13NOS
MW:195.281321287155
CID:4567012
Update Time:2023-04-06
2-propoxybenzene-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propoxybenzene-1-carbothioamide
- Benzenecarbothioamide, 2-propoxy-
- 2-propoxybenzene-1-carbothioamide
-
- Inchi: 1S/C10H13NOS/c1-2-7-12-9-6-4-3-5-8(9)10(11)13/h3-6H,2,7H2,1H3,(H2,11,13)
- InChI Key: DITYOJCXEQCHAF-UHFFFAOYSA-N
- SMILES: C1(C(N)=S)=CC=CC=C1OCCC
Computed Properties
- Exact Mass: 195.071785g/mol
- Monoisotopic Mass: 195.071785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 195.28g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 100-102 °C
- Boiling Point: 326.1±44.0 °C at 760 mmHg
- Flash Point: 151.0±28.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-propoxybenzene-1-carbothioamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-propoxybenzene-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523255-25mg |
2-Propoxybenzene-1-carbothioamide |
1016738-12-7 | 25mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B523255-50mg |
2-Propoxybenzene-1-carbothioamide |
1016738-12-7 | 50mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B523255-250mg |
2-Propoxybenzene-1-carbothioamide |
1016738-12-7 | 250mg |
$ 250.00 | 2022-06-01 | ||
| Enamine | EN300-53264-0.05g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.05g |
$37.0 | 2025-02-20 | |
| Enamine | EN300-53264-0.1g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.1g |
$55.0 | 2025-02-20 | |
| Enamine | EN300-53264-0.25g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.25g |
$79.0 | 2025-02-20 | |
| Enamine | EN300-53264-0.5g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.5g |
$124.0 | 2025-02-20 | |
| Enamine | EN300-53264-1.0g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 1.0g |
$159.0 | 2025-02-20 | |
| Enamine | EN300-53264-2.5g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 2.5g |
$314.0 | 2025-02-20 | |
| Enamine | EN300-53264-5.0g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 5.0g |
$465.0 | 2025-02-20 |
2-propoxybenzene-1-carbothioamide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1016738-12-7 (2-propoxybenzene-1-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent